Cas no 188609-47-4 (2,2',2''-(10-Glycyl-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetamide)

2,2',2''-(10-Glycyl-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetamide structure
188609-47-4 structure
Product Name:2,2',2''-(10-Glycyl-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetamide
CAS No:188609-47-4
MF:C16H32N8O4
MW:400.476482391357
CID:2785644
PubChem ID:71348550
Update Time:2025-04-21

2,2',2''-(10-Glycyl-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetamide Chemical and Physical Properties

Names and Identifiers

    • 188609-47-4
    • 2,2',2''-(10-Glycyl-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetamide
    • DTXSID50774446
    • Inchi: 1S/C16H32N8O4/c17-9-16(28)24-7-5-22(11-14(19)26)3-1-21(10-13(18)25)2-4-23(6-8-24)12-15(20)27/h1-12,17H2,(H2,18,25)(H2,19,26)(H2,20,27)
    • InChI Key: OPCQPAWHMCYACZ-UHFFFAOYSA-N
    • SMILES: O=C(CN)N1CCN(CC(N)=O)CCN(CC(N)=O)CCN(CC(N)=O)CC1

Computed Properties

  • Exact Mass: 400.25465153Da
  • Monoisotopic Mass: 400.25465153Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.5
  • Topological Polar Surface Area: 185Ų
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